Cas no 645414-25-1 (Acantrifoside E)
Acantrifoside E structure
Product Name:Acantrifoside E
CAS No:645414-25-1
MF:C17H24O8
MW:356.367666244507
CID:1080718
PubChem ID:70698195
Update Time:2025-04-20
Acantrifoside E Chemical and Physical Properties
Names and Identifiers
-
- Acantrifoside E
- [ "" ]
- HY-N2809
- Q27138947
- CHEBI:70615
- AKOS040761304
- CS-0023360
- 645414-25-1
- FS-8775
- DA-60707
- (2S,3R,4S,5S,6R)-2-[2,6-dimethoxy-4-[(E)-prop-1-enyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
-
- Inchi: 1S/C17H24O8/c1-4-5-9-6-10(22-2)16(11(7-9)23-3)25-17-15(21)14(20)13(19)12(8-18)24-17/h4-7,12-15,17-21H,8H2,1-3H3/b5-4+/t12-,13-,14+,15-,17+/m1/s1
- InChI Key: ZDLGCAQIENQSSF-QIQYSRIJSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC(/C=C/C)=CC=1OC)OC
Computed Properties
- Exact Mass: 356.14711772g/mol
- Monoisotopic Mass: 356.14711772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Melting Point: 178-180℃
- Boiling Point: 574.8±50.0 °C at 760 mmHg
- Flash Point: 301.4±30.1 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Acantrifoside E Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Acantrifoside E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3337-1 mg |
Acantrifoside E |
645414-25-1 | 1mg |
¥2035.00 | 2022-03-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A36140-5mg |
(2S,3R,4S,5S,6R)-2-(2,6-dimethoxy-4-((E)-prop-1-en-1-yl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
645414-25-1 | ,HPLC≥98% | 5mg |
¥4000.0 | 2023-09-09 | |
| TargetMol Chemicals | TN3337-5 mg |
Acantrifoside E |
645414-25-1 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN3337-1 mL * 10 mM (in DMSO) |
Acantrifoside E |
645414-25-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN3337-5mg |
Acantrifoside E |
645414-25-1 | 5mg |
¥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AG79158-5mg |
Acantrifoside E |
645414-25-1 | 5mg |
$494.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN3337-1 ml * 10 mm |
Acantrifoside E |
645414-25-1 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 |
Acantrifoside E Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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